Cas no 147045-24-7 (2,2,6,6-Tetramethyl-4-(2-propynyloxy)piperidine 1-Oxyl Free Radical)

• Product Name: 2,2,6,6-Tetramethyl-4-(2-propynyloxy)piperidine 1-Oxyl Free Radical
• CAS No: 147045-24-7
• MF: C₁₂H₂₀NO₂
• MW: 210.29270362854
• CID: 1318015
• PubChem ID: 253661424
• Update Time: 2025-08-05

2,2,6,6-Tetramethyl-4-(2-propynyloxy)piperidine 1-Oxyl Free Radical Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinyloxy, 2,2,6,6-tetramethyl-4-(2-propynyloxy)-
• 2,2,6,6-Tetramethyl-4-(2-propynyloxy)piperidine 1-Oxyl Free Radical
• 4-Propargyloxy-TEMPO Free Radical
• 4-(2-Propynyloxy)-TEMPO Free Radical
• 2,2,6,6-Tetramethyl-4-(propargyloxy)piperidine 1-Oxyl Free Radical
• 4-Propargyloxy-TEMPO
• 4-(propargyloxy)-TEMPO
• 4-(2-Propynyloxy)-TEMPO
• 2,2,6,6-Tetramethyl-4-(propargyloxy)piperidine 1-Oxyl
• [2,2,6,6-Tetramethyl-4-(propargyloxy)piperidinooxy]radical
• 2,2,6,6-Tetramethyl-4-(2-propynyloxy)piperidine 1-Oxyl
• 1-lambda1-Oxidanyl-2,2,6,6-tetramethyl-4-prop-2-ynoxypiperidine
• 147045-24-7
• XFA04524
• 2,2,6,6-Tetramethyl-4-(2-propynyloxy)piperidine1-Oxyl
• T3169
• MFCD01126982

• MDL： T161850
• Inchi： 1S/C12H20NO2/c1-6-7-15-10-8-11(2,3)13(14)12(4,5)9-10/h1,10H,7-9H2,2-5H3
• InChI Key： POEBHISKBXRUBH-UHFFFAOYSA-N
• SMILES： O(CC#C)C1CC(C)(C)N(C(C)(C)C1)[O] |^1:14|

Computed Properties

• Exact Mass: 210.149403881g/mol
• Monoisotopic Mass: 210.149403881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.5
• XLogP3: 1.5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 65.0 to 69.0 deg-C
• Boiling Point: 302.1±35.0 °C at 760 mmHg
• Flash Point: 136.5±25.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2,2,6,6-Tetramethyl-4-(2-propynyloxy)piperidine 1-Oxyl Free Radical Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 2,2,6,6-Tetramethyl-4-(2-propynyloxy)piperidine 1-Oxyl Free Radical

Comprehensive Analysis of 2,2,6,6-Tetramethyl-4-(2-propynyloxy)piperidine 1-Oxyl Free Radical (CAS No. 147045-24-7)

The compound 2,2,6,6-Tetramethyl-4-(2-propynyloxy)piperidine 1-Oxyl Free Radical (CAS No. 147045-24-7) is a highly specialized nitroxide radical with significant applications in organic synthesis, polymer chemistry, and materials science. Its unique structure, featuring a stable free radical moiety and a propynyloxy functional group, makes it a versatile intermediate for advanced research. This article delves into its properties, synthesis, and emerging applications, addressing common queries such as "nitroxide radical uses" and "piperidine derivatives in materials science."

Chemically, 2,2,6,6-Tetramethyl-4-(2-propynyloxy)piperidine 1-Oxyl belongs to the class of TEMPO derivatives, renowned for their stability and reactivity. The presence of the 1-oxyl group enables its role as a spin label or catalyst in oxidation reactions, while the propynyloxy side chain offers click chemistry compatibility. Researchers frequently search for "how to synthesize TEMPO analogs" or "applications of nitroxides in polymers," highlighting its relevance in modern chemistry.

In polymer science, this compound is pivotal for controlled radical polymerization (CRP) techniques, such as nitroxide-mediated polymerization (NMP). Its ability to regulate polymer chain growth aligns with the growing demand for "sustainable polymer design" and "green chemistry solutions." Recent studies explore its utility in creating self-healing materials and smart coatings, topics trending in academic and industrial forums.

The synthesis of CAS No. 147045-24-7 typically involves the functionalization of 2,2,6,6-tetramethylpiperidine with a propynyl group, followed by oxidation to the 1-oxyl state. Optimizing yield and purity is a common challenge, as reflected in searches like "purification methods for nitroxide radicals." Advanced techniques like HPLC and column chromatography are often employed to ensure high-quality output.

Beyond polymerization, this compound finds niche applications in bioconjugation and surface modification. Its alkyne group facilitates click chemistry reactions, enabling precise attachment to biomolecules or nanomaterials. This aligns with the surge in interest around "bioorthogonal chemistry" and "nanomaterial functionalization," making it a hot topic in interdisciplinary research.

From an industrial perspective, 2,2,6,6-Tetramethyl-4-(2-propynyloxy)piperidine 1-Oxyl is gaining traction in electronic materials due to its redox-active properties. Searches for "organic radical batteries" or "conductive polymers" underscore its potential in energy storage technologies. Its stability under ambient conditions further enhances its practicality for scalable applications.

In summary, CAS No. 147045-24-7 represents a multifaceted tool for chemists and material scientists. Whether investigating "spin labeling techniques" or exploring "advanced polymerization catalysts," this compound continues to inspire innovation. Its adaptability to trending fields like renewable energy and nanotechnology ensures its enduring relevance in scientific discourse.